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Compound of Interest

Compound Name:
6-Dodecanone, 5,8-diethyl-7-

hydroxy-, oxime

Cat. No.: B106983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,

and applications of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime. The document details the

primary synthetic pathway, presents key quantitative data in a structured format, and outlines a

general experimental protocol. Furthermore, it visualizes the well-established application of this

compound in hydrometallurgical processes.

Introduction and Physicochemical Properties
6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime (CAS No. 6873-77-4) is a ketoxime

characterized by a C16 long-chain aliphatic backbone.[1] Its molecular structure, featuring both

hydrophobic and hydrophilic moieties, makes it a valuable cationic extractant, particularly in the

field of hydrometallurgy for the separation of metal ions.[2] The compound is also known by the

trade name LIX 63.[3]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime.
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Property Value Source

Molecular Formula C₁₆H₃₃NO₂ [4]

Molecular Weight 271.44 g/mol [4]

Melting Point 46-48°C [4]

Boiling Point (Predicted) 386.3 ± 25.0 °C [4]

Density (Predicted) 0.94 ± 0.1 g/cm³ [4]

pKa (Predicted) 11.91 ± 0.10 [5]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[4]

Synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-,
oxime
The primary and most direct route for the synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-,
oxime is through the oximation of its corresponding ketone precursor, 5,8-Diethyl-7-hydroxy-6-

dodecanone. This reaction involves the condensation of the ketone with hydroxylamine.[6]

General Reaction Scheme
The synthesis can be represented by the following general reaction scheme:

Reactants
Products

5,8-Diethyl-7-hydroxy-6-dodecanone
+

Hydroxylamine (from NH₂OH·HCl)

6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime

H₂O

Base +
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Figure 1: General reaction scheme for the synthesis of the target oxime.

Experimental Protocol
The following is a generalized experimental protocol for the synthesis of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime. It is important to note that optimization of specific parameters may

be required to achieve desired yields and purity.

Materials:

5,8-Diethyl-7-hydroxy-6-dodecanone

Hydroxylamine hydrochloride (NH₂OH·HCl)

A suitable base (e.g., sodium hydroxide, sodium acetate)

A suitable solvent (e.g., chloroform, ethyl acetate)

Deionized water

Procedure:

Dissolution: Dissolve 5,8-Diethyl-7-hydroxy-6-dodecanone in a suitable organic solvent such

as chloroform or ethyl acetate in a reaction vessel.[7]

Reagent Addition: In a separate flask, prepare an aqueous solution of hydroxylamine

hydrochloride and a base. The base is used to neutralize the HCl and liberate free

hydroxylamine.

Reaction: Add the hydroxylamine solution to the solution of the ketone. The reaction is

typically carried out at room temperature with stirring.[7]

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, the organic layer is separated. It is then washed

with water to remove any inorganic salts and unreacted hydroxylamine.
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Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude

product.

Purification: The crude product can be further purified by a suitable method such as

recrystallization or column chromatography to obtain the pure 6-Dodecanone, 5,8-diethyl-7-
hydroxy-, oxime.

Expected Yield: Laboratory syntheses can achieve yields of approximately 70% or higher,

depending on the optimization of the reaction conditions.[7]

Application in Hydrometallurgy: A Workflow
A major industrial application of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime is as a

selective extractant in hydrometallurgy for the separation and purification of metals such as

copper, nickel, and cobalt from ore leach solutions or waste streams.[1] The process, known as

solvent extraction, is a multi-step procedure.

The following diagram illustrates the general workflow of a solvent extraction process using this

oxime.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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